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Compound of Interest

Compound Name: Triethyl phosphite

Cat. No.: B045536 Get Quote

This guide provides a comprehensive overview of the fundamental chemical properties of

triethyl phosphite, a versatile reagent and ligand in organic and organometallic chemistry. The

information is tailored for researchers, scientists, and professionals in drug development who

require precise data on this compound.

Core Chemical Identifiers and Properties
Triethyl phosphite is an organophosphorus compound with the chemical formula

P(OCH₂CH₃)₃, often abbreviated as P(OEt)₃.[1][2] It is a colorless liquid with a characteristically

strong, foul odor.[1][3][4] The molecule features a pyramidal phosphorus(III) center bonded to

three ethoxide groups.[1][2]

Below is a summary of its key quantitative data:
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Property Value

Molecular Formula C₆H₁₅O₃P

Molecular Weight 166.16 g/mol [1][4]

Density 0.969 g/mL at 25 °C[2][3]

Boiling Point 156 °C (313 °F; 429 K)[2]

Melting Point -112 °C[4][5]

Flash Point 130 °F[1][4]

CAS Registry Number 122-52-1[6]

Synthesis of Triethyl Phosphite
The industrial preparation of triethyl phosphite involves the reaction of phosphorus trichloride

(PCl₃) with ethanol (EtOH) in the presence of a base, typically a tertiary amine (R₃N), to

neutralize the hydrochloric acid byproduct.

A generalized workflow for this synthesis is depicted below:

Phosphorus Trichloride (PCl₃)

Reaction Vessel

Ethanol (EtOH) Tertiary Amine (R₃N)

Triethyl Phosphite (P(OEt)₃)

Product

Trialkylammonium Chloride (R₃NH⁺Cl⁻)

Byproduct
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A simplified workflow for the synthesis of triethyl phosphite.

Experimental Protocol for Synthesis:

A general laboratory-scale procedure for the synthesis of triethyl phosphite is as follows:

A reaction flask equipped with a stirrer, dropping funnel, and a condenser is charged with

ethanol and a tertiary amine (e.g., triethylamine).

The flask is cooled in an ice bath to maintain a low temperature.

Phosphorus trichloride is added dropwise from the dropping funnel with vigorous stirring. The

rate of addition is controlled to keep the reaction temperature below a specified limit.

After the addition is complete, the reaction mixture is stirred for a period to ensure the

reaction goes to completion.

The solid trialkylammonium chloride byproduct is removed by filtration.

The filtrate, containing the crude triethyl phosphite, is then purified by fractional distillation

under reduced pressure to yield the final product.

Chemical Reactivity and Applications
Triethyl phosphite is a versatile reagent in organic synthesis, primarily utilized for its

nucleophilic and reducing properties.

Michaelis-Arbuzov Reaction: A key application of triethyl phosphite is in the Michaelis-

Arbuzov reaction, where it reacts with alkyl halides to form phosphonates. These phosphonates

are crucial intermediates in the Horner-Wadsworth-Emmons reaction, a widely used method for

the synthesis of alkenes.

The logical flow of this reaction sequence can be visualized as follows:
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Reaction sequence involving triethyl phosphite.

Use as a Ligand: In the field of organometallic chemistry, triethyl phosphite serves as a soft

ligand.[1][2] It forms stable complexes with metals in low oxidation states, and these complexes

are often used as catalysts in various chemical transformations.[2] Examples of such

complexes include FeH₂(P(OEt)₃)₄ and Ni(P(OEt)₃)₄.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TRIETHYL PHOSPHITE - Ataman Kimya [atamanchemicals.com]

2. Triethyl phosphite - Wikipedia [en.wikipedia.org]

3. Triethyl phosphite | 122-52-1 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b045536?utm_src=pdf-body-img
https://www.benchchem.com/product/b045536?utm_src=pdf-body
https://www.benchchem.com/product/b045536?utm_src=pdf-body
https://www.atamanchemicals.com/triethyl-phosphite_u25603/
https://en.wikipedia.org/wiki/Triethyl_phosphite
https://en.wikipedia.org/wiki/Triethyl_phosphite
https://en.wikipedia.org/wiki/Triethyl_phosphite
https://www.benchchem.com/product/b045536?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/triethyl-phosphite_u25603/
https://en.wikipedia.org/wiki/Triethyl_phosphite
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9702666.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Triethyl phosphite | C6H15O3P | CID 31215 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

6. Triethyl phosphite [webbook.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Triethyl Phosphite].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045536#triethyl-phosphite-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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